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Compound of Interest

Compound Name: Fmoc-D-Orn(Boc)-OH

Cat. No.: B557633 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical reagents like Fmoc-D-Orn(Boc)-OH are paramount for

ensuring laboratory safety and environmental protection. This guide provides a comprehensive,

step-by-step protocol for the proper disposal of Fmoc-D-Orn(Boc)-OH, aligning with standard

safety practices and regulatory requirements.

Safety and Chemical Data Overview
A thorough understanding of the chemical and safety properties of Fmoc-D-Orn(Boc)-OH is

the first step in its safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

CAS Number 118476-89-4[1][2][3][4]

Molecular Formula C₂₅H₃₀N₂O₆[1][2]

Molecular Weight 454.52 g/mol [2]

Appearance White to off-white powder or solid[5]

Storage Class 11 (Combustible Solids)[6]

Water Hazard Class (WGK) 3 (Severely hazardous to water)[6]
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Detailed Disposal Protocol
The proper disposal of Fmoc-D-Orn(Boc)-OH is critical to prevent environmental

contamination and ensure workplace safety. Under no circumstances should this chemical be

disposed of down the drain or in regular waste streams.[7][8] All waste generated from the

handling and use of Fmoc-D-Orn(Boc)-OH should be treated as hazardous chemical waste.[7]

Step 1: Personal Protective Equipment (PPE)
Before handling Fmoc-D-Orn(Boc)-OH for disposal, it is imperative to be equipped with the

appropriate personal protective equipment to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use suitable chemical-resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat is required to protect skin and clothing.

Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (e.g.,

N95 type) is recommended.[7]

Step 2: Waste Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect unused or expired Fmoc-D-Orn(Boc)-OH, contaminated weighing paper, pipette

tips, and gloves in a designated, sealed container labeled as "Hazardous Chemical

Waste."

Avoid creating dust during the collection process.

Liquid Waste:

Collect all solutions containing the compound, solvents (e.g., DMF, piperidine solutions

from peptide synthesis), and washing residues in a separate, clearly labeled, and sealed

container for liquid chemical waste.[8]
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Depending on the solvents used, this may need to be further segregated into halogenated

or non-halogenated waste streams.

Contaminated Labware:

Glassware and other labware that are grossly contaminated should be treated as

hazardous waste.[7] If decontamination is possible, triple-rinse the container with a

suitable solvent, and collect the rinsate as hazardous liquid waste.

Step 3: Waste Containerization and Labeling
Container Selection: Use containers that are chemically resistant and can be securely sealed

to prevent leaks or spills.

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Fmoc-D-Orn(Boc)-OH" (no abbreviations)

The specific contents of the container, including any solvents.

The date when waste was first added to the container.

Step 4: Storage and Final Disposal
Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area. Ensure they are segregated from incompatible

materials.

Disposal: Arrange for the disposal of all waste containing Fmoc-D-Orn(Boc)-OH through

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal service.[7] This ensures compliance with all local, state, and federal

environmental regulations.

Visualizing the Disposal Workflow
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To further clarify the procedural flow, the following diagrams illustrate the key decision-making

processes in the handling and disposal of Fmoc-D-Orn(Boc)-OH.
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Start: Handling Fmoc-D-Orn(Boc)-OH

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Generate Waste
(Solid, Liquid, Contaminated Labware)

Segregate Waste Streams

Solid Waste Container

 Solid 

Liquid Waste Container

 Liquid 

Label Containers Correctly
('Hazardous Waste', Chemical Name, Date)

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(via EHS or Licensed Contractor)
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Chemical is No Longer Needed

Identify Waste Type

Is the waste solid
(powder, contaminated disposables)?

Place in 'Hazardous Solid Waste' Container

 Yes 

Is the waste liquid
(solutions, rinsate)?

 No 

Securely Seal, Label, and Store
in Designated Area

Place in 'Hazardous Liquid Waste' Container

 Yes 

 No (e.g., empty rinsed container)

Proceed with Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b557633?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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